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Compound of Interest

Compound Name: Remazol marine blue

Cat. No.: B13409264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Remazol dyes are a class of reactive dyes characterized by the presence of a vinyl sulfone

group. This functional group allows the dye to form covalent bonds with hydroxyl or amino

groups on substrates such as cellulose, proteins, and nucleic acids. Remazol Brilliant Blue R

(RBBR) is a prominent member of this family, widely utilized in various laboratory applications

beyond its traditional use in the textile industry. Its applications in a research setting include

protein staining in electrophoresis, as a substrate for laccase and peroxidase enzyme assays,

and as a model compound in bioremediation studies.

Proper preparation of Remazol dye stock solutions is crucial for obtaining reproducible and

reliable experimental results. This document provides detailed protocols for the preparation of

various Remazol dye stock solutions, information on their stability, and a troubleshooting guide

for common issues encountered during their preparation and use.

Chemical and Physical Properties
A summary of the key properties of Remazol Brilliant Blue R is provided below. This information

is essential for calculating molar concentrations and understanding the dye's behavior in

different solutions.
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Property Value Reference

Synonyms Reactive Blue 19 [1]

Molecular Formula C₂₂H₁₆N₂Na₂O₁₁S₃ [1][2]

Molecular Weight 626.54 g/mol [1][2]

Appearance Dark blue crystalline powder N/A

Solubility in Water 1 mg/mL [2]

Dye Content ~40-65% [2]

Safety Precautions
When handling Remazol dye powders and solutions, it is important to adhere to standard

laboratory safety practices.

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and gloves.

Avoid Inhalation: Handle the dye powder in a well-ventilated area or under a fume hood to

avoid inhaling fine particles.

Avoid Contact: Prevent contact with skin and eyes. In case of contact, rinse thoroughly with

water.

Storage: Store the dye powder in a cool, dry place, tightly sealed in its original container.[3]

Properly stored, the dye powder has a shelf life of up to two years.[3]

Experimental Protocols for Stock Solution
Preparation
The following are detailed protocols for preparing various stock solutions of Remazol Brilliant

Blue R for common laboratory applications.

Protocol for 1 mg/mL (0.1% w/v) Aqueous Stock Solution
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This is a general-purpose stock solution suitable for many applications, including its use as a

substrate in enzyme assays.

Materials:

Remazol Brilliant Blue R (RBBR) powder

Distilled or deionized water

50 mL conical tube or volumetric flask

Magnetic stirrer and stir bar

Weighing paper and spatula

Analytical balance

Procedure:

Weigh out 10 mg of RBBR powder using an analytical balance.

Transfer the powder to a 10 mL volumetric flask or a suitable container.

Add a small amount of distilled water (e.g., 2-3 mL) to create a paste.

Gradually add more distilled water while stirring until the dye is completely dissolved.

Bring the final volume to 10 mL with distilled water.

Stir the solution for 10-15 minutes to ensure homogeneity.

Store the solution in a clearly labeled container at 4°C, protected from light.

Protocol for 0.16 M RBBR Stock Solution in Tris-Glycine
Buffer
This protocol is specifically for the pre-staining of proteins for polyacrylamide gel

electrophoresis (PAGE).[4]
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Materials:

Remazol Brilliant Blue R (RBBR) powder

Tris-glycine buffer (pH 8.3)

Analytical balance

Magnetic stirrer and stir bar

Volumetric flask

Procedure:

Calculate the required mass of RBBR powder using its molecular weight (626.54 g/mol ). For

10 mL of a 0.16 M solution:

Mass (g) = 0.16 mol/L * 626.54 g/mol * 0.010 L = 1.002 g

Weigh out approximately 1.002 g of RBBR powder.

Dissolve the powder in a sufficient volume of Tris-glycine buffer (pH 8.3).

Transfer the solution to a 10 mL volumetric flask.

Bring the final volume to 10 mL with the Tris-glycine buffer.

Stir until the solution is homogeneous.

This solution should be freshly prepared for optimal results in protein staining.

Protocol for 10 mg/mL RBBR in 10% SDS Solution
This solution is used for creating prestained protein markers for SDS-PAGE.[5]

Materials:

Remazol Brilliant Blue R (RBBR) powder
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10% (w/v) Sodium Dodecyl Sulfate (SDS) solution

Microcentrifuge tubes

Vortex mixer

Procedure:

Weigh 10 mg of RBBR powder and place it in a microcentrifuge tube.

Add 1 mL of 10% SDS solution to the tube.[5]

Vortex the mixture thoroughly until the dye is completely dissolved.

This solution is typically used immediately for the protein staining procedure.

Stability and Storage of Stock Solutions
Remazol Brilliant Blue R solutions are known to be quite stable over a wide range of pH and

temperatures.[2][6]
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Parameter Stability Recommendations Reference

pH
Stable in the range of

1 to 13.

Store aqueous

solutions at a neutral

pH unless the

experimental protocol

requires otherwise.

[2][6]

Temperature
Stable in the range of

15 to 55°C.

For long-term storage,

it is recommended to

store aqueous stock

solutions at 4°C. For

solutions in organic

solvents or for very

long-term storage,

aliquoting and storing

at -20°C is advisable.

[2][6]

Light N/A

Store solutions in

amber bottles or

protected from light to

prevent potential

photodegradation over

extended periods.

N/A

Troubleshooting
This section provides guidance on common issues that may arise during the preparation and

use of Remazol dye solutions.
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Issue Possible Cause Solution

Dye powder does not dissolve

completely

- Low-quality water- Insufficient

mixing- Solution is

supersaturated

- Use distilled or deionized

water.- Increase stirring time or

use gentle warming.- Ensure

you are not exceeding the

solubility limit (approx. 1

mg/mL in water).

Precipitate forms in the

solution during storage

- Low temperature storage of a

concentrated solution-

Contamination

- Gently warm the solution and

mix to redissolve.- Filter the

solution before use.- Prepare

fresh solution.

Inconsistent staining in protein

gels

- Uneven dye concentration in

the stock solution- Incorrect pH

of the staining buffer-

Insufficient incubation time

- Ensure the stock solution is

well-mixed before use.- Verify

the pH of the buffer used for

staining, as the linkage of

Remazol dyes to proteins is

pH-dependent (alkaline

conditions are often required).

[7]- Optimize the staining time

as per the protocol.

Low color intensity in

enzymatic assays

- Degraded dye solution-

Incorrect buffer composition

- Prepare fresh dye solution.-

Ensure the buffer used is

compatible with both the

enzyme and the dye.

Diagrams
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Remazol dye stock solutions.

Troubleshooting Logic for Poor Dye Solubility
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Issue: Poor Dye Solubility
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Caption: Troubleshooting guide for Remazol dye solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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